Cas no 67401-25-6 ((Z)-3-(2-butenyl)-2,4,4-trimethylcyclohex-2-en-1-one)

• Product Name: (Z)-3-(2-butenyl)-2,4,4-trimethylcyclohex-2-en-1-one
• CAS No: 67401-25-6
• MF: C₁₃H₂₀O
• MW: 192.297304153442
• CID: 965954
• PubChem ID: 14109911
• Update Time: 2025-04-19

(Z)-3-(2-butenyl)-2,4,4-trimethylcyclohex-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (Z)-3-(2-butenyl)-2,4,4-trimethylcyclohex-2-en-1-one
• CYCLOHEXEN-1-ONE, 3-(2Z)-2-BUTENYL-2,4,4-TRIMETHYL-
• 3-(2-Butenyl)-2,4,4-trimethylcyclohex-2-en-1-one, (2Z)-
• CHEBI:192110
• (E)-5,8-Megastigmadien-4-one
• CVDHBGKYPTUEAA-WAYWQWQTSA-N
• Megastigma-5,8(Z)-dien-4-one
• 3-[(Z)-but-2-enyl]-2,4,4-trimethylcyclohex-2-en-1-one
• UNII-HLT92D5DPQ
• Cis Megastigma-5,8-diene-4-one
• DTXSID001308439
• Q27279998
• (2Z)-3-(2-butenyl)-2,4,4-trimethylcyclohex-2-en-1-one
• HLT92D5DPQ
• 67401-25-6
• EINECS 266-682-9
• NS00087223
• 3-[(2Z)-but-2-en-1-yl]-2,4,4-trimethylcyclohex-2-en-1-one

• Inchi： 1S/C13H20O/c1-5-6-7-11-10(2)12(14)8-9-13(11,3)4/h5-6H,7-9H2,1-4H3/b6-5-
• InChI Key： CVDHBGKYPTUEAA-WAYWQWQTSA-N
• SMILES： O=C1C(C)=C(C/C=C\C)C(C)(C)CC1

Computed Properties

• Exact Mass: 192.151415
• Monoisotopic Mass: 192.151415
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 3

Experimental Properties

• Density: 0.895
• Boiling Point: 270.5°Cat760mmHg
• Flash Point: 118.9°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones